1-Methyl-6,7-dihydro-1H-indazol-4(5H)-one

• IUPAC Name: 1-methyl-6,7-dihydro-5H-indazol-4-one
• InChI: InChI=1S/C8H10N2O/c1-10-7-3-2-4-8(11)6(7)5-9-10/h5H,2-4H2,1H3
• InChI Key: PWZFWKUHDMFIAL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=O)CCC2
• Molecular Formula: C8H10N2O
• DSSTOX Substance ID: DTXSID80377565
• Molecular Weight: 150.18 g/mol
• CAS RN: 85302-16-5

Description

1-Methyl-6,7-dihydro-1H-indazol-4(5H)-one, commonly abbreviated as MHI, is a synthetic indazole derivative that has recently gained attention for its potential applications in various scientific research fields. This compound is a derivative of the indazole nucleus, which is a nitrogen-containing five-membered heterocyclic ring with two double bonds. MHI has been found to possess various biological activities and has been studied for its potential applications in various areas of research, including medicinal chemistry, drug development, and biochemistry.

Scientific Research Applications

Chemical Synthesis

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Biological Potential

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Synthesis routes and methods I

Procedure details

To a solution of 2-((dimethylamino)methylene)cyclohexane-1,3-dione (55 g crude, 300 mmol) in t-BuOH (400 ml) was added methylhydrazine solution (35 g, 40% aqueous solution, 304 mmol) and AcOH (20 ml) at room temperature. The resulting mixture was heated to reflux for 3 h under nitrogen protection. After cooling, the mixture was concentrated in vacuo and the residue was purified by column chromatograph on silica gel (petroleum ether/ethyl acetate=1/1 v/v %) to give 1-methyl-6,7-dihydro-1H-indazol-4(5H)-one (20 g, two steps: 44%). MS-ESI (m/z): 151 (M+1)+ (Acq Method: 0-60AB_2 min; Rt: 0.90 min)

Synthesis routes and methods II

Procedure details

A solution of 46.1 g (1.0 mol) of methylhydrazine in 400 ml of methanol is slowly added dropwise at ambient temperature to a solution of 167.2 g (1.0 mol) of 2-(dimethylaminomethylene)-cyclohexane-1,3-dione in 2000 ml of methanol. The reaction mixture is then refluxed for 1.5 hours. It is evaporated dryness in vacuo and the crude product obtained is purified by chromatography on silica gel (made by Baker, 30-60 μm) with a mixture of ethyl acetate and cyclohexane=9:1.

Synthesis routes and methods III

Procedure details

To an ice-cold solution of 67 grams of 2-dimethylaminomethylene-1,3-cyclohexanedione in 600 ml of methanol was added slowly a solution of 21.3 ml of methylhydrazine in 200 ml of methanol and the resulting solution was heated at reflux for 2 hours. The solvent was removed under reduced pressure and the residue was triturated with ethyl ether to give 1,5,6,7-tetrahydro-1-methyl-4H-indazol-4-one as a tan crystalline solid melting at about 88°-91° C.